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Abstract
This technical guide provides a comprehensive overview of the physical properties of (2-Iodo-
3-methoxyphenyl)methanol (CAS No. 162136-06-3), with a primary focus on its melting and

boiling points. While specific, experimentally determined data for this compound are not readily

available in published literature, this guide offers insights into expected properties based on

analogous structures and outlines a detailed, field-proven protocol for the empirical

determination of its melting point. This document is intended for researchers, scientists, and

professionals in drug development who require a thorough understanding of this compound's

physical characteristics for handling, reaction setup, and purity assessment.

Introduction to (2-Iodo-3-methoxyphenyl)methanol
(2-Iodo-3-methoxyphenyl)methanol is a halogenated aromatic alcohol.[1] Its structure,

featuring an iodine atom and a methoxy group on the phenyl ring, makes it a valuable

intermediate in organic synthesis. The positions of these functional groups influence the

molecule's polarity, crystal lattice structure, and, consequently, its physical properties. An
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accurate understanding of its melting and boiling points is critical for predicting its behavior in

various solvents, establishing purification methods, and confirming its identity and purity.

A review of publicly available chemical databases and supplier information indicates a gap in

the documented experimental data for the precise melting and boiling points of (2-Iodo-3-
methoxyphenyl)methanol. This guide addresses this gap by providing a robust framework for

determining these properties in a laboratory setting.

Physical Properties: Comparative Analysis
While direct experimental data for (2-Iodo-3-methoxyphenyl)methanol is scarce, we can infer

potential ranges by examining structurally similar isomers. It is crucial to note that the following

data are for comparative purposes only and should not be considered as the actual physical

properties of the target compound.

Compound
Name

CAS Number
Molecular
Formula

Melting Point
(°C)

Boiling Point
(°C)

(2-Iodo-3,4-

dimethoxyphenyl

)methanol

Not Available C9H11IO3 90-92 Not Available

3-Iodo-4-

methoxybenzyl

alcohol

53279-82-6 C8H9IO2 81-85 Not Available

4-Iodo-2-

methoxybenzyl

alcohol

210037-23-3 C8H9IO2
Not specified

(Solid)
308.3 (Predicted)

Anisyl alcohol (4-

Methoxybenzyl

alcohol)

105-13-5 C8H10O2 22-25 259

Table 1: Physical properties of compounds structurally related to (2-Iodo-3-
methoxyphenyl)methanol. This data is for estimation and comparative purposes only.[2][3][4]

[5]
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The presence of an iodine atom and a methoxy group generally increases the molecular weight

and intermolecular forces compared to a non-substituted benzyl alcohol, suggesting that (2-
Iodo-3-methoxyphenyl)methanol is a solid at room temperature with a relatively high boiling

point.

Experimental Protocol: Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically

exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities will depress the melting

point and broaden the range. The following protocol describes a standard and reliable method

for determining the melting point of a solid organic compound like (2-Iodo-3-
methoxyphenyl)methanol using a capillary-based melting point apparatus.

Principle of the Method
A small, finely powdered sample of the crystalline solid is packed into a thin-walled capillary

tube. This tube is then heated at a controlled rate in a heating block or oil bath alongside a

calibrated thermometer. The temperatures at which the substance begins to liquefy and at

which it becomes completely liquid are recorded as the melting point range.

Materials and Equipment
(2-Iodo-3-methoxyphenyl)methanol sample

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (one end sealed)

Mortar and pestle or spatula for sample crushing

Calibrated thermometer or digital temperature probe

Safety goggles

Step-by-Step Procedure
Sample Preparation:
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Place a small amount of the (2-Iodo-3-methoxyphenyl)methanol on a clean, dry surface.

Using a spatula or mortar and pestle, crush the sample into a fine powder. This ensures

uniform packing and heat transfer.

Invert a capillary tube and press the open end into the powder to collect a small amount of

the sample.

Tap the sealed end of the capillary tube gently on a hard surface to pack the powder down

to the bottom.[6] The packed sample height should be approximately 1-2 mm.[7]

Apparatus Setup:

Ensure the melting point apparatus is clean and the heating block is at room temperature.

Carefully insert the capillary tube, sealed end down, into the designated slot in the heating

block.

Insert the thermometer or temperature probe into its holder, ensuring the bulb or sensor is

level with the sample in the capillary.[8]

Approximate Melting Point Determination (Rapid Heating):

Turn on the apparatus and set a rapid heating rate (e.g., 10-20°C per minute).[6]

Observe the sample and record the approximate temperature at which it melts. This

provides a rough estimate and saves time.

Allow the apparatus to cool sufficiently before proceeding with a precise measurement.

Precise Melting Point Determination (Slow Heating):

Prepare a new capillary with a fresh sample.

Heat the apparatus rapidly to a temperature approximately 20°C below the approximate

melting point found in the previous step.
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Reduce the heating rate to 1-2°C per minute.[6] This slow rate is crucial for an accurate

reading.

Observe the sample closely through the magnifying lens.

Record the temperature (T1) at which the first drop of liquid appears.[7]

Continue heating slowly and record the temperature (T2) at which the last crystal of the

solid melts completely.[7]

The melting point is reported as the range T1 - T2.

Validation and Repetition:

Repeat the precise determination with a fresh sample at least once more to ensure the

results are consistent and reproducible.

Interpreting the Results
Sharp Melting Range (e.g., 85.0 - 85.5°C): Indicative of a high-purity compound.

Broad Melting Range (e.g., 82 - 85°C): Suggests the presence of impurities, which disrupt

the crystal lattice and cause the substance to melt over a wider temperature range.

Workflow Visualization
The following diagram illustrates the logical flow of the experimental protocol for determining

the melting point.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Experimental Workflow for Melting Point Determination
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Caption: Figure 1: Experimental Workflow for Melting Point Determination.
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Conclusion
While the precise melting and boiling points of (2-Iodo-3-methoxyphenyl)methanol are not

yet established in scientific literature, this guide provides the necessary framework for any

researcher to determine these crucial physical properties. The provided protocol for melting

point determination is a standard, reliable method that also serves as a critical checkpoint for

assessing the purity of the synthesized or procured compound. Adherence to this detailed

methodology will ensure accurate and reproducible results, which are fundamental to the

successful application of this compound in further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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